Cas no 93952-14-8 (Hexachlorobenzene-13C6)

• Product Name: Hexachlorobenzene-13C6
• CAS No: 93952-14-8
• MF: C₆Cl₆
• MW: 290.738124847412
• CID: 803575
• PubChem ID: 329759120
• Update Time: 2024-10-25

Hexachlorobenzene-13C6 Chemical and Physical Properties

Names and Identifiers

• Benzene-13C6,hexachloro- (9CI)
• Hexachlorobenzene-13C6
• Hexachlorobenzene-13C6100µg
• Benzene-13C6, hexachloro-
• Hexachlorobenzene 13C6
• Hexachlorobenzene-13C6, analytical standard
• Hexachlorobenzene-13C6, 99 atom % 13C
• SCHEMBL1330781
• Hexachlorobenzene (13C6, 99%)
• 1,2,3,4,5,6-hexachloro(1,2,3,4,5,6-13C6)cyclohexa-1,3,5-triene
• Benzene-13C6, hexachloro- (9CI); Hexachlorobenzene 13C6
• Hexachlorobenzene 13C6 100 microg/mL in Acetone
• 93952-14-8
• DTXSID401312684

• MDL： MFCD00144438
• Inchi： 1S/C6Cl6/c7-1-2(8)4(10)6(12)5(11)3(1)9/i1+1,2+1,3+1,4+1,5+1,6+1
• InChI Key： CKAPSXZOOQJIBF-IDEBNGHGSA-N
• SMILES： Cl[13C]1[13C](Cl)=[13C](Cl)[13C](Cl)=[13C](Cl)[13C]=1Cl

Computed Properties

• Exact Mass: 287.83300
• Monoisotopic Mass: 287.833245g/mol
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0.00000
• LogP: 5.60700

Hexachlorobenzene-13C6 Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H350-H372-H410
• Warning Statement： P201-P273-P308+P313-P501
• Hazardous Material transportation number：UN 2729 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 45-48/25-50/53
• Safety Instruction： 53-45-60-61
• Hazardous Material Identification：
• Risk Phrases：R45

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes